Cas no 33166-86-8 (2-mercapto-6-(p-tolyl)pyrimidin-4-ol)

2-Mercapto-6-(p-tolyl)pyrimidin-4-ol is a heterocyclic compound featuring a pyrimidine core substituted with a thiol group at the 2-position and a p-tolyl group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both mercapto and hydroxyl groups enhances its versatility in nucleophilic and coordination chemistry, enabling applications in metal complexation and heterocyclic derivatization. Its crystalline form ensures stability and ease of handling. The compound’s well-defined molecular architecture allows for precise modifications, supporting its use in targeted drug design and material science research.

2-mercapto-6-(p-tolyl)pyrimidin-4-ol structure

33166-86-8 structure

Product Name:2-mercapto-6-(p-tolyl)pyrimidin-4-ol

CAS No:33166-86-8

MF:C₁₁H₁₀N₂OS

MW:218.274900913239

CID:2199581

PubChem ID:45064257

Update Time:2025-06-07

2-mercapto-6-(p-tolyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 6-(4-methylphenyl)-2-sulfanylidene-1H-pyrimidin-4-one
- 2-mercapto-6-(p-tolyl)pyrimidin-4-ol
- AKOS015052447
- F1967-1174
- DTXSID80662347
- 33166-86-8
- AKOS015867926
- 6-(4-Methylphenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
- 2-Thioxo-6-(p-tolyl)-2,3-dihydropyrimidin-4(1H)-one
- Inchi： 1S/C11H10N2OS/c1-7-2-4-8(5-3-7)9-6-10(14)13-11(15)12-9/h2-6H,1H3,(H2,12,13,14,15)
- InChI Key： VHAPQBJPXRZPLY-UHFFFAOYSA-N
- SMILES： S=C1NC(C=C(C2C=CC(C)=CC=2)N1)=O

Computed Properties

Exact Mass: 218.05138412Da
Monoisotopic Mass: 218.05138412Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 73.2Å²

2-mercapto-6-(p-tolyl)pyrimidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M202876-100mg	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8		100mg	$ 95.00	2022-06-04
TRC	M202876-500mg	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8		500mg	$ 320.00	2022-06-04
TRC	M202876-1g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8		1g	$ 500.00	2022-06-04
Life Chemicals	F1967-1174-0.25g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	0.25g	$318.0	2023-09-06
Life Chemicals	F1967-1174-0.5g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	0.5g	$335.0	2023-09-06
Life Chemicals	F1967-1174-1g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	1g	$353.0	2023-09-06
Life Chemicals	F1967-1174-2.5g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	2.5g	$706.0	2023-09-06
Life Chemicals	F1967-1174-5g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	5g	$1059.0	2023-09-06
Life Chemicals	F1967-1174-10g	2-mercapto-6-(p-tolyl)pyrimidin-4-ol	33166-86-8	95%+	10g	$1483.0	2023-09-06